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Compound of Interest

Compound Name: 2,2"-Dinitrobibenzyl

Cat. No.: B146402

An In-depth Technical Guide to the Safety and Handling of 2,2'-Dinitrobibenzyl

Chemical Identification and Physical Properties

2,2'-Dinitrobibenzyl, also known as 1,2-Bis(2-nitrophenyl)ethane, is a yellow crystalline solid
organic compound.[1] It serves primarily as an intermediate in organic synthesis, notably in the
preparation of the antiepileptic drug Carbamazepine.[2][3] Due to its chemical nature, stringent
safety and handling protocols are required when working with this substance.

Table 1: Physical and Chemical Properties of 2,2'-Dinitrobibenzyl
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Property Value Source(s)
Molecular Formula C14H12N204 [415]
Molecular Weight 272.26 g/mol [2][41[6]
CAS Number 16968-19-7 [41[5]

Pale brown to light brown or
Appearance _ [1][2](3]
yellow solid/powder.

_ _ 122°C or 180-182°C (Values
Melting Point [11[2][3]
vary by source).

Sparingly soluble in water.
N Soluble in ethanol, acetone,
Solubility ) ) [1][2]13]
and slightly soluble in DMSO

and heated methanol.

Store at room temperature,
sealed in a dry place. Some

Storage Temperature ) [2][3][6]
suppliers recommend -20°C

for long-term storage.

Hazard Identification and Classification

2,2'-Dinitrobibenzyl is classified as a hazardous chemical.[1] The Globally Harmonized
System (GHS) classifications provided by various suppliers indicate risks of skin, eye, and
respiratory irritation.[4][7] It is also noted as being very toxic to aquatic life.[4] Users should be
aware that some safety data sheets (SDS) present more severe, albeit less common,
classifications.

Table 2: GHS Hazard Classification for 2,2'-Dinitrobibenzyl
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Hazard Statement

Hazard Class GHS Category Hazard Statement
Code
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation 41071
Serious Eye Causes serious eye
o 2 H319 o
Damage/Irritation irritation.[4][7]
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single 3 H335 T
irritation.[4]
Exposure)
Hazardous to the ) ]
_ _ Very toxic to aquatic
Aquatic Environment 1 H400 ife.[4]
ife.
(Acute)
Hazardous to the Very toxic to aquatic
Aquatic Environment 1 H410 life with long lasting
(Chronic) effects.[8][9]
Potentially More
Severe Classifications
(from select suppliers)
Fatal if swallowed /
Acute Toxicity (Oral) 2/4 H300 / H302 Harmful if swallowed.
[81[°]
Acute Toxicity Fatal in contact with
1/2 H310 .
(Dermal) skin.[8][9]
Acute Toxicity o
) 2 H330 Fatal if inhaled.[8]
(Inhalation)
. e May cause an allergic
Skin Sensitization 1 H317 ) )
skin reaction.[9]
) Causes serious eye
Serious Eye Damage 1 H318
damage.[9]
Specific Target Organ 2 H373 May cause damage to
Toxicity (Repeated organs through
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Exposure)

prolonged or repeated

exposure.[8]

The following diagram illustrates the primary GHS pictograms associated with 2,2'-

Dinitrobibenzyl, representing its main hazards.

GHS Pictograms for 2,2'-Dinitrobibenzyl.

Experimental Protocols and Handling

Safe handling of 2,2'-Dinitrobibenzyl is paramount. The following protocols outline best

practices for laboratory use, derived from safety data sheets and synthesis procedures.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is required before handling this compound.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Source(s)

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber) tested
according to EN 374. Check
for leaks before use.

[1](7][10]

Eye/Face Protection

Safety goggles with side-
shields or a face shield.

[1](7][10]

Skin/Body Protection

Laboratory coat, suitable
protective clothing. Change
contaminated clothing

immediately.

[1](7]

Respiratory Protection

Required when dusts are
generated. Use a NIOSH-
approved respirator with an

appropriate particulate filter.

[8110]

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/126632
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://www.benchchem.com/product/b146402?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://www.tcichemicals.com/BE/en/sds/D2602_EU_6N.pdf
https://www.carlroth.com/medias/SDB-4394-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkyMTZ8YXBwbGljYXRpb24vcGRmfGFEa3hMMmd4WkM4NU1qRXdNVFEyT1RjNU9EY3dMMU5FUWw4ME16azBYMEZWWDBWT0xuQmtaZ3w1MzA3MjQ4N2ViN2NjNjA5OTdiYmRiMDBiNzI2ZTVjZGY3ZTk1NjlkMGU4NzE2MDg2N2MwYmNiNGMxN2RkOWYz
https://wap.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://www.tcichemicals.com/BE/en/sds/D2602_EU_6N.pdf
https://www.carlroth.com/medias/SDB-4394-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkyMTZ8YXBwbGljYXRpb24vcGRmfGFEa3hMMmd4WkM4NU1qRXdNVFEyT1RjNU9EY3dMMU5FUWw4ME16azBYMEZWWDBWT0xuQmtaZ3w1MzA3MjQ4N2ViN2NjNjA5OTdiYmRiMDBiNzI2ZTVjZGY3ZTk1NjlkMGU4NzE2MDg2N2MwYmNiNGMxN2RkOWYz
https://wap.guidechem.com/encyclopedia/2-2-dinitrodibenzyl-dic235536.html
https://www.tcichemicals.com/BE/en/sds/D2602_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/126632
https://www.carlroth.com/medias/SDB-4394-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkyMTZ8YXBwbGljYXRpb24vcGRmfGFEa3hMMmd4WkM4NU1qRXdNVFEyT1RjNU9EY3dMMU5FUWw4ME16azBYMEZWWDBWT0xuQmtaZ3w1MzA3MjQ4N2ViN2NjNjA5OTdiYmRiMDBiNzI2ZTVjZGY3ZTk1NjlkMGU4NzE2MDg2N2MwYmNiNGMxN2RkOWYz
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Laboratory Handling Protocol

This workflow outlines the critical steps for safely handling 2,2'-Dinitrobibenzyl powder in a
research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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